Cas no 54835-76-6 (Gardoside)

• Product Name: Gardoside
• CAS No: 54835-76-6
• Molecular Formula: C₁₆H₂₂O₁₀
• Molecular Weight: 374.33988
• CID: 2028333
• PubChem ID: 46173850

Gardoside Properties

Names and Identifiers

• Gardoside
• C16963
• CHEBI:80827
• (1S,4AS,6S,7aS)-1-(
• A-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6-hydroxy-7-methylenecyclopenta[c]pyran-4-carboxylic acid
• (1S,4aS,6S,7aS)-6-hydroxy-7-methylidene-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylic acid
• FS-7242
• HY-N8046
• Q27149870
• CS-0139030
• 54835-76-6
• E87199
• CHEMBL3622810
• (1S,4AS,6S,7as)-6-hydroxy-7-methylidene-1-(((2S,3S,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)-1H,4ah,5H,6H,7H,7ah-cyclopenta(c)pyran-4-carboxylate
• (1S,4AS,6S,7as)-6-hydroxy-7-methylidene-1-{[(2S,3S,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1H,4ah,5H,6H,7H,7ah-cyclopenta[c]pyran-4-carboxylate
• DA-53515
• (1S,4aS,6S,7aS)-6-hydroxy-7-methylidene-1-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-4a,5,6,7a-tetrahydro-1H-cyclopenta(c)pyran-4-carboxylic acid

• InChIKey： JSKCJJNYSGWZDU-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H22O10/c1-5-8(18)2-6-7(14(22)23)4-24-15(10(5)6)26-16-13(21)12(20)11(19)9(3-17)25-16/h4,6,8-13,15-21H,1-3H2,(H,22,23)
• SMILES： OCC1OC(OC2OC=C(C3CC(O)C(=C)C23)C(O)=O)C(O)C(O)C1O |c:8|

Computed Properties

• Exact Mass: 374.12129689g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 374.12129689g/mol
• Heavy Atom Count: 26
• Complexity: 604
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.068
• Topological Polar Surface Area: 166Ų

Related Categories

• Iridoids
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds